Cas no 1368193-98-9 (5-(2-Aminoethyl)pyrrolidin-2-one)

• Product Name: 5-(2-Aminoethyl)pyrrolidin-2-one
• CAS No: 1368193-98-9
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD14706086
• CID: 2130499
• PubChem ID: 59134284
• Update Time: 2025-05-22

5-(2-Aminoethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-2-Pyrrolidinone
• 5-(2-aminoethyl)pyrrolidin-2-one
• (5S)-5-(2-Aminoethyl)pyrrolidin-2-one
• 5-(2-Aminoethyl)pyrrolidin-2-one

• MDL： MFCD14706086
• Inchi： 1S/C6H12N2O/c7-4-3-5-1-2-6(9)8-5/h5H,1-4,7H2,(H,8,9)
• InChI Key： MVONUEUNUKAERG-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCN)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 5-(2-Aminoethyl)pyrrolidin-2-one

5-(2-Aminoethyl)pyrrolidin-2-one: A Comprehensive Overview

5-(2-Aminoethyl)pyrrolidin-2-one, also known by its CAS registry number 1368193-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with the molecular formula C₈H₁₄N₂O, has been the subject of extensive research due to its unique structural properties and potential applications in drug development. The compound is characterized by a pyrrolidinone ring, which is a five-membered lactam, and an aminoethyl substituent at the 5-position. This combination makes it a versatile building block for various chemical reactions and biological assays.

The synthesis of 5-(2-Aminoethyl)pyrrolidin-2-one typically involves multi-step processes, often starting from simple precursors like amino acids or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have employed enzymatic catalysts to achieve high yields and enantioselectivity in the formation of this compound. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

In terms of applications, 5-(2-Aminoethyl)pyrrolidin-2-one has shown promise in drug discovery programs targeting various therapeutic areas. Its amine functionality allows for easy modification, making it an ideal candidate for designing bioactive molecules. For example, studies have demonstrated its potential as a scaffold for developing inhibitors of kinases, which are key enzymes involved in cellular signaling pathways. Additionally, its pyrrolidone ring provides rigidity and hydrophilic properties, enhancing its ability to interact with biological targets.

The latest research on this compound has delved into its pharmacokinetic properties, which are crucial for determining its suitability as a drug candidate. Preclinical studies have revealed that 5-(2-Aminoethyl)pyrrolidin-2-one exhibits favorable absorption and distribution profiles in animal models. Furthermore, its metabolic stability has been evaluated using advanced analytical techniques such as mass spectrometry and liquid chromatography, providing insights into its potential for long-term therapeutic use.

Beyond pharmacology, 5-(2-Aminoethyl)pyrrolidin-2-one has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in coordination polymers and metal-organic frameworks (MOFs). These materials hold great potential in gas storage, catalysis, and sensing technologies. Recent breakthroughs in this area have leveraged the compound's structural flexibility to create MOFs with unprecedented surface areas and selectivities.

In conclusion, 5-(2-Aminoethyl)pyrrolidin-2-one, with its CAS number 1368193-98-9, stands as a testament to the ongoing innovation in chemical synthesis and application development. Its versatility across multiple disciplines underscores its importance as a valuable tool in both academic research and industrial applications. As research continues to uncover new facets of this compound's properties and utilities, it is poised to play an even greater role in advancing science and technology.